4-Carboxy Tolbutamide-d9
Overview
Description
Scientific Research Applications
Metabolic Pathway Analysis
4-Carboxy Tolbutamide, a metabolite of Tolbutamide, is integral to understanding the metabolic pathways in diabetic treatments. Uehara et al. (2021) found that in humanized-liver mice, substantial 4-carboxytolbutamide production occurs, revealing insights into the successive oxidative metabolism of Tolbutamide, a crucial anti-diabetic drug (Uehara et al., 2021).
Enzyme Activity Evaluation
The study of 4-Carboxy Tolbutamide is also used in the evaluation of enzyme activities. For example, Lee et al. (2005) and Jetter et al. (2004) discussed how Tolbutamide metabolism to its metabolites, including 4-Carboxy Tolbutamide, can serve as a measure for CYP2C9 enzyme activity, thus helping in understanding individual differences in drug metabolism (Lee et al., 2005); (Jetter et al., 2004).
Pharmacokinetic Studies
Pharmacokinetic studies of Tolbutamide also involve the analysis of its metabolites like 4-Carboxy Tolbutamide. St-Hilaire & Bélandger (1989) developed methods for simultaneous quantitation of Tolbutamide and its metabolites in serum or plasma, aiding in pharmacokinetic studies (St-Hilaire & Bélandger, 1989).
Enzymatic Inhibition Studies
Inhibition studies of certain enzymes also employ 4-Carboxy Tolbutamide. Back & Tjia (1985) used Tolbutamide in their study to examine the effects of various compounds on hepatic metabolism, emphasizing the role of 4-Carboxy Tolbutamide in understanding enzyme inhibition mechanisms (Back & Tjia, 1985).
Genetic Polymorphism Studies
The role of 4-Carboxy Tolbutamide extends to genetic polymorphism studies. Shon et al. (2002) investigated how genetic polymorphisms affect the disposition of Tolbutamide and its metabolites, including 4-Carboxy Tolbutamide, in different populations, contributing to personalized medicine approaches (Shon et al., 2002).
Mechanism of Action
Tolbutamide, the parent compound of 4-Carboxy Tolbutamide-d9, is an inhibitor of sulfonylurea receptor 1 (SUR1) linked to ATP-sensitive potassium channel K ir 6.2 . It acts by stimulating β cells of the pancreas to release insulin .
Relevant Papers
One relevant paper I found discusses tolbutamide metabolism in chimeric TK-NOG mice transplanted with human hepatocytes . The study observed substantial 4-hydroxytolbutamide and 4-carboxytolbutamide production in hepatocytes from humanised-liver mice and humans .
Properties
IUPAC Name |
4-(1,1,2,2,3,3-hexadeuteriobutylcarbamoylsulfamoyl)benzoic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H16N2O5S/c1-2-3-8-13-12(17)14-20(18,19)10-6-4-9(5-7-10)11(15)16/h4-7H,2-3,8H2,1H3,(H,15,16)(H2,13,14,17)/i2D2,3D2,8D2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GCMVATDSSHTCOS-KMQVRKNJSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCNC(=O)NS(=O)(=O)C1=CC=C(C=C1)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
[2H]C([2H])(C)C([2H])([2H])C([2H])([2H])NC(=O)NS(=O)(=O)C1=CC=C(C=C1)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H16N2O5S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
306.37 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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